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Masoprocol: Key Research Data

The table below summarizes the core chemical, pharmacological, and experimental application data for

masoprocol from recent studies:

Aspect Details

IUPAC Name 4-[(2S,3R)-4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol [1]

Molecular
Formula

C18H22O4 [1]

Molecular
Weight

302.4 g/mol [1]

Mechanism of
Action

Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism; also
inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a

lesser extent; acts as an antioxidant [1].

| Primary Experimental Indications | Antihyperglycemic agent: Lowers plasma glucose and triglyceride

concentrations in mouse models of non-insulin-dependent diabetes mellitus (NIDDM) [2]. Multidrug

Resistance (MDR) Reversal: Administered with antineoplastic drugs to inhibit or reverse MDR in solid

tumors and hematological malignancies by overcoming P-glycoprotein-mediated drug efflux [3]. Antiviral
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Research: Identified as a consensus binder against multiple conformations of SARS-CoV-2 Papain-Like

Protease (PLpro) in virtual screening for drug repositioning [4]. | | Key Experimental Findings | In NIDDM

mouse models (db/db mice), masoprocol (100 mg/kg/day, 12 days) significantly reduced plasma glucose

(20.7 ± 2.6 mmol/l vs. 29.2 ± 1.1 mmol/l in control) without changing plasma insulin, food intake, or body

weight [2]. |

Experimental Protocols from Research

Here are detailed methodologies for key experiments cited in the literature:

Antihyperglycemic Activity In Vivo [2]

Animals: Use male C57BL/ks-db/db mice (db/db mice) or male C57BL/6J-ob/ob mice (ob/ob
mice), 8–9 weeks old.

Housing: House mice under standard laboratory conditions (22°C and 50% relative humidity)
with a diet of Purina rodent chow and water ad libitum.

Treatment: Administer masoprocol at a dose of 100 mg/kg body weight per day via
subcutaneous injection for 12 days. A control group should receive the vehicle only.

Measurement: Collect blood from the tail vein. Measure plasma glucose concentrations before
treatment and periodically during the treatment period.

Molecular Dynamics (MD) & Docking for Antiviral Research [4]

System Preparation: Obtain the 3D structure of the SARS-CoV-2 PLpro protein.

MD Simulation: Conduct a long-range MD simulation (e.g., 1 microsecond) for the protein to
sample various conformational states.

Trajectory Clustering: Cluster the MD trajectory to identify a set of representative structures
(e.g., 10 clusters) that capture the conformational diversity, particularly of key binding site loops.

Ensemble Docking: Use docking software (e.g., FRED) to screen a library of compounds
(e.g., DrugBank) against an ensemble of protein structures that includes both the MD-derived

representatives and relevant X-ray crystallographic structures.
Analysis: Identify consensus binders that show good affinity across multiple protein

conformations. Perform further MD simulations on the top hits to validate the stability of the
binding pose and interaction.

Masoprocol Research Workflow
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The diagram below outlines the primary research applications and logical workflow of masoprocol in

experimental models, which may help in designing stability tests.

Masoprocol Experimental Applications

Primary Mechanism

Experimental Applications & Findings

Key Findings

Masoprocol

Lipoxygenase Inhibitor

Antihyperglycemic Agent MDR Reversal in Cancer SARS-CoV-2 PLpro Binder

Lowers plasma glucose in db/db mice Potentiates cytotoxic drugs
(e.g., Doxorubicin) Stable binding in MD simulations

Click to download full resolution via product page

Technical Support Guidance

While definitive stability data is limited in the search results, here are some guiding principles for your

experimental work:

Focus on Antioxidant Properties: The literature identifies masoprocol as a potent antioxidant [1].
Its catechol structure is likely susceptible to oxidation. Standard practices for handling antioxidant

compounds—such as using an oxygen-free atmosphere (e.g., in a glove box), storing solutions under
inert gas (e.g., argon or nitrogen), and including antioxidants in solvent systems—may be crucial for

maintaining stability.
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Consult Foundational Sources: For in-depth chemical stability data, consulting the primary

synthetic methods and patents referenced in the search results, such as U.S. Pat. Nos. 4,562,298
and 4,695,590, may provide valuable insights [3].

Design Stress Tests: Based on its mechanism, you can design experiments to test masoprocol's
stability by exposing it to various stressors: light (photodegradation), different pH buffers (hydrolysis),

oxidants (oxidative degradation), and elevated temperatures (thermal degradation). Monitor for
degradation using techniques like HPLC.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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